Cas no 708998-52-1 (1-(4-methylphenyl)methyl-2-(methylsulfanyl)-1H-1,3-benzodiazole)

• Product Name: 1-(4-methylphenyl)methyl-2-(methylsulfanyl)-1H-1,3-benzodiazole
• CAS No: 708998-52-1
• MF: C₁₆H₁₆N₂S
• MW: 268.376642227173
• CID: 5924516
• PubChem ID: 955638
• Update Time: 2025-10-31

1-(4-methylphenyl)methyl-2-(methylsulfanyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 1-[(4-methylphenyl)methyl]-2-(methylthio)-
• 1-[(4-methylphenyl)methyl]-2-(methylsulfanyl)-1H-1,3-benzodiazole
• CCG-142641
• F1627-0266
• 1-[(4-methylphenyl)methyl]-2-methylsulfanylbenzimidazole
• 708998-52-1
• AKOS001512733
• VKWJXVPDCLRBKG-UHFFFAOYSA-N
• Z25770636
• 1H-1,3-Benzimidazole, 1-[(4-methylphenyl)methyl]-2-(methylthio)-
• 1-(4-methylbenzyl)-2-(methylthio)-1H-benzo[d]imidazole
• 1-(4-methylphenyl)methyl-2-(methylsulfanyl)-1H-1,3-benzodiazole

• Inchi： 1S/C16H16N2S/c1-12-7-9-13(10-8-12)11-18-15-6-4-3-5-14(15)17-16(18)19-2/h3-10H,11H2,1-2H3
• InChI Key： VKWJXVPDCLRBKG-UHFFFAOYSA-N
• SMILES： C1(SC)N(CC2=CC=C(C)C=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 268.10341969g/mol
• Monoisotopic Mass: 268.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 459.4±48.0 °C(Predicted)
• pka: 4.77±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(4-methylphenyl)methyl-2-(methylsulfanyl)-1H-1,3-benzodiazole

Research Briefing on 1-(4-methylphenyl)methyl-2-(methylsulfanyl)-1H-1,3-benzodiazole (CAS: 708998-52-1)

The compound 1-(4-methylphenyl)methyl-2-(methylsulfanyl)-1H-1,3-benzodiazole (CAS: 708998-52-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzimidazole derivative is being investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and antimicrobial activity. Recent studies have explored its structural properties, synthetic pathways, and biological efficacy, positioning it as a promising candidate for further drug development.

One of the key areas of focus has been the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(4-methylphenyl)methyl-2-(methylsulfanyl)-1H-1,3-benzodiazole exhibits selective inhibition against cyclooxygenase-2 (COX-2), with minimal effects on COX-1. This selectivity is crucial for reducing gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, recent research has highlighted the compound's antimicrobial potential. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 1-(4-methylphenyl)methyl-2-(methylsulfanyl)-1H-1,3-benzodiazole exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings open new avenues for developing antimicrobial agents to combat drug-resistant infections.

The synthetic accessibility of 1-(4-methylphenyl)methyl-2-(methylsulfanyl)-1H-1,3-benzodiazole has also been a topic of recent investigation. A 2023 study in Organic Process Research & Development detailed an optimized, scalable synthesis route with a high yield (82%) and minimal byproducts. The process involves a one-pot condensation reaction between 4-methylbenzylamine and 2-mercaptobenzimidazole, followed by methylation. This advancement addresses previous challenges in large-scale production, making the compound more viable for preclinical and clinical studies.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Preliminary in vivo studies in rodent models have shown favorable bioavailability but also indicated the need for further optimization to reduce hepatic metabolism. Researchers are currently exploring structural modifications to enhance metabolic stability while retaining biological activity. Collaborative efforts between academic and industrial laboratories are expected to accelerate progress in this area.

In conclusion, 1-(4-methylphenyl)methyl-2-(methylsulfanyl)-1H-1,3-benzodiazole (CAS: 708998-52-1) represents a multifaceted compound with significant potential in both anti-inflammatory and antimicrobial applications. Recent studies have laid a strong foundation for its development, though additional research is needed to address remaining pharmacokinetic and safety concerns. The compound's synthetic scalability further enhances its appeal as a candidate for future drug development pipelines.